Cas no 1388063-79-3 (7-fluoro-6-methyl-2,3-dihydro-1H-indole)

• Product Name: 7-fluoro-6-methyl-2,3-dihydro-1H-indole
• CAS No: 1388063-79-3
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 6063981
• PubChem ID: 84649518
• Update Time: 2025-05-19

7-fluoro-6-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145512
• 7-fluoro-6-methyl-2,3-dihydro-1H-indole
• 1388063-79-3

• Inchi： 1S/C9H10FN/c1-6-2-3-7-4-5-11-9(7)8(6)10/h2-3,11H,4-5H2,1H3
• InChI Key： JUZWVROFQQJWMA-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC2=C1NCC2

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 7-fluoro-6-methyl-2,3-dihydro-1H-indole

Professional Introduction to Compound with CAS No. 1388063-79-3 and Product Name: 7-fluoro-6-methyl-2,3-dihydro-1H-indole

7-fluoro-6-methyl-2,3-dihydro-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1388063-79-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of a fluorine atom at the 7-position and a methyl group at the 6-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural features of 7-fluoro-6-methyl-2,3-dihydro-1H-indole contribute to its remarkable pharmacological properties. The fluorine substituent, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. This modification often leads to improved pharmacokinetic profiles, a critical factor in the success of pharmaceutical candidates. The methyl group at the 6-position further influences the compound's reactivity and interactions with biological targets, making it a versatile platform for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential of 7-fluoro-6-methyl-2,3-dihydro-1H-indole as a lead compound for various therapeutic applications. Studies have highlighted its potential in targeting enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The indole core is particularly interesting due to its presence in numerous natural products and pharmacologically active compounds. The fluorinated and methylated derivatives of indole have shown promise in preclinical studies as modulators of key biological processes.

In the realm of oncology, 7-fluoro-6-methyl-2,3-dihydro-1H-indole has been investigated for its ability to interact with specific kinases and transcription factors implicated in tumor growth and progression. The fluorine atom's electronegativity enhances the compound's ability to form hydrogen bonds and hydrophobic interactions with biological targets, potentially leading to higher efficacy. Additionally, the dihydroindole moiety provides a rigid framework that can be further modified to optimize binding affinity and selectivity.

Another area where 7-fluoro-6-methyl-2,3-dihydro-1H-indole has shown promise is in the treatment of neurological disorders. Research suggests that this compound may interact with serotonin receptors, which are crucial for regulating mood, sleep, and cognitive functions. The fluorine substitution enhances the compound's ability to cross the blood-brain barrier, a significant challenge in developing effective central nervous system (CNS) drugs. Preclinical models have demonstrated that derivatives of this compound exhibit potential as serotonin receptor modulators, offering new avenues for treating conditions such as depression and anxiety.

The synthesis of 7-fluoro-6-methyl-2,3-dihydro-1H-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as fluorination reactions using palladium catalysts and nucleophilic substitution strategies have been particularly effective in introducing the fluorine atom at the desired position. The presence of the methyl group necessitates careful consideration during synthesis to avoid unwanted side reactions that could compromise the integrity of the indole core.

The pharmacokinetic properties of 7-fluoro-6-methyl-2,3-dihydro-1H-indole have been extensively studied to understand its absorption, distribution, metabolism, excretion (ADME) profile. Preliminary data indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential as a viable drug candidate. Further studies are underway to optimize its pharmacokinetic profile through structural modifications aimed at enhancing solubility and reducing clearance rates.

In conclusion,7-fluoro-6-methyl-2,3-dihydro-1H-indole (CAS No. 1388063-79-3) represents a promising scaffold for developing novel therapeutic agents with applications across multiple disease areas. Its unique structural features offer advantages in terms of metabolic stability, binding affinity, and bioavailability. Ongoing research continues to explore its potential as a lead compound for drug development, leveraging advances in synthetic chemistry and computational biology. As our understanding of biological targets improves, compounds like 7-fluoro-6-methyl-2,3-dihydro-1H-indole are poised to play a significant role in addressing unmet medical needs.